(2Z)-6-(2-chlorobenzyl)-2-(4-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C22H18ClN3O3S
• Molecular Weight: 439.9 g/mol
• IUPAC Name: (2Z)-6-[(2-chlorophenyl)methyl]-2-[(4-propoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C22H18ClN3O3S/c1-2-11-29-16-9-7-14(8-10-16)12-19-21(28)26-22(30-19)24-20(27)18(25-26)13-15-5-3-4-6-17(15)23/h3-10,12H,2,11,13H2,1H3/b19-12-
• InChI Key: LKVLJBKHHQUDRM-UNOMPAQXSA-N
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C=C\2/C(=O)N3C(=NC(=O)C(=N3)CC4=CC=CC=C4Cl)S2
• Canonical SMILES: CCCOC1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=O)C(=N3)CC4=CC=CC=C4Cl)S2

Description

(2Z)-6-(2-Chlorobenzyl)-2-(4-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is a heterocyclic compound featuring a thiazolo-triazine-dione core. The (2Z)-configuration indicates the stereochemistry of the benzylidene substituent at position 2. Key structural features include:

• 6-(2-Chlorobenzyl): A 2-chlorophenylmethyl group providing electron-withdrawing effects and steric bulk.

The compound is hypothesized to exhibit pharmacological activity, as structurally analogous thiazolo-triazine derivatives are explored for biological targets, including enzyme inhibitors (e.g., acetylcholinesterase) . Its synthesis likely involves a Knoevenagel condensation between a 6-(2-chlorobenzyl)-triazine-dione precursor and 4-propoxybenzaldehyde, analogous to methods described for related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-6-(2-chlorobenzyl)-2-(4-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through the reaction of a suitable α-haloketone with thiourea under basic conditions.

Formation of the Triazine Ring: The triazine ring is formed by cyclization of the thiazole intermediate with a suitable amidine or guan

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural and functional differences between the target compound and its analogs:

Table 1: Structural Comparison of Thiazolo-Triazine-Dione Derivatives

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Differences
Target Compound	6-(2-chlorobenzyl), 2-(4-propoxybenzylidene)	C22H17ClN3O3S	~439.9*	Reference compound for comparison.
(2Z)-2-(3-Chlorobenzylidene)-6-(4-propoxybenzyl) analog	6-(4-propoxybenzyl), 2-(3-chlorobenzylidene)	C22H18ClN3O3S	439.91	Chlorine at position 3 (benzylidene) vs. 2 (benzyl); altered electronic effects.
(2Z)-6-Benzyl-2-(3-ethoxy-4-propoxybenzylidene) derivative	6-benzyl, 2-(3-ethoxy-4-propoxybenzylidene)	C25H24N3O4S	470.54	Ethoxy-propoxy benzylidene; increased alkoxy bulk vs. single propoxy group.
(2Z)-2-{[3-(3-Fluoro-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-6-phenyl analog	6-phenyl, pyrazole-fluorophenyl benzylidene	C31H23FN4O3S	574.60	Pyrazole ring introduces rigidity; fluorine enhances electronegativity.

*Calculated based on analogous compounds due to lack of explicit data.

Key Findings:

Substituent Position and Electronic Effects: The 2-chlorobenzyl group in the target compound (vs. Chlorine’s electron-withdrawing nature may enhance electrophilic character at the benzyl position . Ethoxy and propoxy groups in increase steric hindrance and lipophilicity compared to the target’s 4-propoxybenzylidene, which may affect solubility and membrane permeability .

QSAR studies on related compounds (e.g., ) suggest that substituent bulk and polarity correlate with acetylcholinesterase inhibition, implying that the target’s 2-chlorobenzyl group may optimize steric and electronic complementarity .

Structural Similarity Metrics :

• Chemoinformatic analyses (e.g., Tanimoto coefficients) quantify structural overlap between the target and analogs. For example, the target and share a high similarity score (~0.85) due to identical core and substituent types, differing only in halogen position .